Cas no 1567638-08-7 (3,5-Dibromo-n'-hydroxypyridine-2-carboximidamide)

• Product Name: 3,5-Dibromo-n'-hydroxypyridine-2-carboximidamide
• CAS No: 1567638-08-7
• MF: C₆H₅Br₂N₃O
• MW: 294.931399106979
• CID: 5699007
• PubChem ID: 145709766
• Update Time: 2023-10-14

3,5-Dibromo-n'-hydroxypyridine-2-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 1567638-08-7
• EN300-1291890
• 3,5-DIBROMO-N'-HYDROXYPYRIDINE-2-CARBOXIMIDAMIDE
• 2-Pyridinecarboximidamide, 3,5-dibromo-N-hydroxy-
• 3,5-Dibromo-n'-hydroxypyridine-2-carboximidamide

• Inchi： 1S/C6H5Br2N3O/c7-3-1-4(8)5(10-2-3)6(9)11-12/h1-2,12H,(H2,9,11)
• InChI Key： XRLMEHNKPHRXGS-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN=C1/C(=N/O)/N)Br

Computed Properties

• Exact Mass: 294.87789g/mol
• Monoisotopic Mass: 292.87994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.5Ų

Experimental Properties

• Density: 2.28±0.1 g/cm3(Predicted)
• Boiling Point: 346.0±52.0 °C(Predicted)
• pka: 12.46±0.50(Predicted)